
Physicochemical Properties of Synthetic
Sesaminol: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sesaminol

Cat. No.: B613849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sesaminol, a lignan found in sesame seeds and their oil, has garnered significant interest in

the scientific community for its potent antioxidant and anti-inflammatory properties. As a

potential therapeutic agent, a thorough understanding of its physicochemical characteristics is

paramount for formulation development, quality control, and ensuring its efficacy and stability in

pharmaceutical preparations. This technical guide provides a comprehensive overview of the

core physicochemical properties of synthetic sesaminol, including detailed experimental

protocols and an exploration of its relevant signaling pathways.

Physicochemical Properties
A precise understanding of the physicochemical properties of a compound is crucial for its

development as a drug. These properties influence its absorption, distribution, metabolism, and

excretion (ADME) profile, as well as its formulation possibilities.

Table 1: Summary of Physicochemical Data for Synthetic Sesaminol
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Property Value Source/Method

Molecular Formula C₂₀H₁₈O₇ Mass Spectrometry

Molecular Weight 370.36 g/mol Mass Spectrometry

Melting Point
Data not available in searched

literature.
N/A

Boiling Point 504.7 ± 50.0 °C (Predicted) Computational Prediction

Density 1.456 ± 0.06 g/cm³ (Predicted) Computational Prediction

pKa 9.69 ± 0.20 (Predicted) Computational Prediction

Solubility

   Water Sparingly soluble (qualitative) General knowledge for lignans

   Ethanol
Data not available in searched

literature.
N/A

   DMSO
Data not available in searched

literature.
N/A

   Methanol
Data not available in searched

literature.
N/A

UV-Vis λmax
Data not available in searched

literature.
N/A

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of synthetic

sesaminol, ensuring its purity and identity.

Table 2: Summary of Spectroscopic Data for Synthetic Sesaminol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data

¹H-NMR

Specific chemical shifts and coupling constants

are not available in a consolidated table in the

searched literature. Data is typically obtained in

CDCl₃ or DMSO-d₆.

¹³C-NMR
Specific chemical shifts are not available in a

consolidated table in the searched literature.

Mass Spectrometry (MS)

The fragmentation pattern is used for structural

confirmation. High-resolution mass spectrometry

(HRMS) provides the exact mass for molecular

formula determination. Specific fragmentation

data for synthetic sesaminol is not detailed in

the searched literature.

Infrared (IR) Spectroscopy

Characteristic peaks would include those for O-

H (hydroxyl), C-O (ether), C=C (aromatic), and

C-H (aliphatic and aromatic) stretching and

bending vibrations. A detailed spectrum with

peak assignments for synthetic sesaminol is not

available in the searched literature.

Stability Profile
The stability of a drug substance is a critical quality attribute that can affect its safety and

efficacy. Stability studies are performed to establish a re-test period or shelf life and to

recommend storage conditions.

Table 3: Stability Profile of Synthetic Sesaminol
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Condition Observations

Thermal Stability

Sesaminol can be generated from the thermal

degradation of sesamolin at high temperatures,

suggesting some degree of thermal liability,

though specific degradation kinetics are not

available.[1][2]

Photostability Data not available in the searched literature.

pH Stability Data not available in the searched literature.

Experimental Protocols
Detailed and validated experimental protocols are necessary for the consistent and reliable

characterization of synthetic sesaminol.

Synthesis of Sesaminol from Sesamolin
A common method for the synthesis of sesaminol involves the acid-catalyzed conversion of

sesamolin.

Workflow for Synthesis of Sesaminol from Sesamolin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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